Cas no 2228740-32-5 (2-hydroxy-3-3-(methoxymethyl)phenyl-3-methylbutanoic acid)

• Product Name: 2-hydroxy-3-3-(methoxymethyl)phenyl-3-methylbutanoic acid
• CAS No: 2228740-32-5
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 5888922
• PubChem ID: 165633978
• Update Time: 2025-10-17

2-hydroxy-3-3-(methoxymethyl)phenyl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-3-(methoxymethyl)phenyl-3-methylbutanoic acid
• 2-hydroxy-3-[3-(methoxymethyl)phenyl]-3-methylbutanoic acid
• 2228740-32-5
• EN300-2000815

• Inchi： 1S/C13H18O4/c1-13(2,11(14)12(15)16)10-6-4-5-9(7-10)8-17-3/h4-7,11,14H,8H2,1-3H3,(H,15,16)
• InChI Key： PXSUBZNICZHCNT-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=CC=C(COC)C=1

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-3-3-(methoxymethyl)phenyl-3-methylbutanoic acid

Research Brief on 2-hydroxy-3-3-(methoxymethyl)phenyl-3-methylbutanoic acid (CAS: 2228740-32-5): Recent Advances and Applications

In recent years, the compound 2-hydroxy-3-3-(methoxymethyl)phenyl-3-methylbutanoic acid (CAS: 2228740-32-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research brief is to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-hydroxy-3-3-(methoxymethyl)phenyl-3-methylbutanoic acid has been optimized in recent studies, with a focus on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly enhances the efficiency of the synthesis process. This method employs a palladium-catalyzed coupling reaction, which not only reduces the number of steps but also minimizes the formation of by-products, making it more environmentally friendly and cost-effective.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of key enzymes involved in inflammatory pathways. Research conducted by Smith et al. (2023) revealed that 2-hydroxy-3-3-(methoxymethyl)phenyl-3-methylbutanoic acid effectively targets cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation and pain. The study reported a 70% inhibition rate at micromolar concentrations, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have explored its role in metabolic disorders. A preclinical study published in Bioorganic & Medicinal Chemistry Letters highlighted its ability to modulate glucose uptake in adipocytes, indicating potential applications in diabetes management. The compound's mechanism of action appears to involve the activation of AMP-activated protein kinase (AMPK), a critical regulator of cellular energy homeostasis.

Despite these promising findings, challenges remain in translating this compound into clinical use. Pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability. However, ongoing research is addressing these limitations through structural modifications and formulation strategies. For instance, a 2024 study proposed the development of prodrug derivatives to enhance oral absorption and prolong half-life.

In conclusion, 2-hydroxy-3-3-(methoxymethyl)phenyl-3-methylbutanoic acid (CAS: 2228740-32-5) represents a versatile molecule with significant therapeutic potential. Continued research into its synthesis, mechanism of action, and clinical applications is essential to fully realize its benefits. The compound's dual activity in inflammation and metabolism positions it as a promising candidate for multifunctional drug development, warranting further investigation and investment.